Cas no 2060043-74-3 (tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2060043-74-3
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5740104
• PubChem ID: 124297815
• Update Time: 2025-07-24

tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2060043-74-3
• 4-Boc-8-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• MFCD30497430
• tert-Butyl8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-188987
• SY341355
• 1,4-Benzoxazepine-4(5H)-carboxylic acid, 2,3-dihydro-8-methoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(17)16-7-8-19-13-9-12(18-4)6-5-11(13)10-16/h5-6,9H,7-8,10H2,1-4H3
• InChI Key： FBOYNFLKCBMNTB-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC)=CC=C2CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 388.6±42.0 °C(Predicted)
• pka: -1.66±0.20(Predicted)

Additional information on tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Introduction to Tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2060043-74-3)

Tert-Butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2060043-74-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities. The presence of a tert-butyl group and a methoxy substituent in its molecular framework contributes to its unique chemical properties and potential therapeutic applications.

The benzoxazepine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been studied for its potential role in modulating neurological and cardiovascular systems. Recent research has highlighted its significance in the development of novel pharmacological agents targeting central nervous system disorders.

In the realm of drug discovery, the compound's structure offers a promising platform for further derivatization and optimization. The tetrahydrobenzoxazepine core provides a rigid framework that can be modified to enhance binding affinity and selectivity towards specific receptors. This flexibility makes it an attractive candidate for exploring new therapeutic avenues.

One of the most compelling aspects of Tert-butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is its potential application in treating neurological disorders. Studies have demonstrated that benzoxazepine derivatives can interact with serotonin receptors, which are crucial for regulating mood and cognitive functions. The methoxy group in particular enhances the compound's solubility and bioavailability, making it more suitable for oral administration.

Moreover, the tert-butyl group contributes to the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly important for long-term therapeutic applications where sustained drug levels are essential. The combination of these structural features makes Tert-butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate a versatile molecule with broad pharmacological potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have revealed that it can bind effectively to serotonin 5-HT1A receptors, which are implicated in anxiety and depression disorders. This finding aligns with the growing interest in developing selective serotonin receptor modulators (SSRMs) as treatment options for mental health conditions.

The cardiovascular system has also been a focus of research involving benzoxazepine derivatives. Some studies suggest that compounds like Tert-butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate may have vasodilatory effects by interacting with endothelial receptors. This property could make it valuable in managing conditions such as hypertension and peripheral artery disease.

In conclusion, Tert-butyl 8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, its potential impact on treating neurological and cardiovascular disorders remains highly promising.